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Compound of Interest

Compound Name: Cobaltous bromide

Cat. No.: B1221230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principal methods for the
synthesis of anhydrous cobaltous bromide (CoBrz). It is designed to equip researchers,
scientists, and professionals in drug development with detailed experimental protocols,
comparative data, and safety information to effectively produce high-purity anhydrous CoBr2 for

a variety of applications, including its use as a catalyst in organic synthesis and as a precursor
for other cobalt compounds.

Physicochemical Properties of Cobaltous Bromide

Anhydrous cobaltous bromide is a green, hygroscopic crystalline solid. It is soluble in water,
ethanol, acetone, and methyl acetate.[1][2] In the presence of moisture, it readily forms the red-

purple hexahydrate (CoBr2:6H20).[3] Key physicochemical properties are summarized in the
table below.
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Property Value References

Molecular Formula CoBr2 [2]

Molecular Weight 218.74 g/mol [2]
Green crystalline

Appearance [3]
powder/leaflets

Melting Point 678 °C [1]

Density 4.909 g/cm3

Solubility in Water

66.7 g/100 mL (59 °C), 68.1
/100 mL (97 °C)

[2]

Solubility in Ethanol

77.1 g/100 mL (20 °C)

[2]

Solubility in Methanol

58.6 g/100 mL (30 °C)

[2]

Synthesis Methodologies

There are three primary methods for the synthesis of anhydrous cobaltous bromide, each

with distinct advantages and considerations.

o Direct Reaction of Cobalt and Bromine: This method involves the direct combination of

elemental cobalt with bromine vapor at elevated temperatures. It is a direct and potentially

high-yield route to the anhydrous product.

o Reaction of Cobalt Precursors with Hydrobromic Acid: This agueous route utilizes readily

available cobalt salts, such as cobalt(ll) carbonate (CoCOs) or cobalt(ll) hydroxide
(Co(OH)2), which are reacted with hydrobromic acid (HBr). The resulting hydrated cobalt(11)

bromide is then dehydrated to yield the anhydrous form.

o Dehydration of Cobalt(Il) Bromide Hexahydrate: Commercially available cobalt(ll) bromide

hexahydrate (CoBr2:6H20) can be dehydrated by thermal treatment to produce the

anhydrous salt. This is a straightforward method if the hydrated form is readily accessible.

Comparative Data of Synthesis Methods
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The choice of synthesis method can be guided by factors such as available starting materials,

desired purity, and scale of the reaction. The following table provides a comparative summary

of the different approaches.
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Experimental Protocols
Method 1: Synthesis from Cobalt and Bromine

This method should be performed in a well-ventilated fume hood with appropriate safety

precautions for handling bromine.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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